Cas no 264-08-4 (5H-Benzocycloheptene)
5H-Benzocycloheptene structure
Product Name:5H-Benzocycloheptene
5H-Benzocycloheptene Chemical and Physical Properties
Names and Identifiers
-
- 5H-Benzocycloheptene
- 9H-benzo[7]annulene
- 5H-Benzo[a]cycloheptene
- AKOS006238788
- CHEBI:37513
- 5H-benzo[7]annulene
- 5H-Benzo[a]cycloheptene #
- NS00126614
- DTXSID90861844
- 1,2-benzotropilidene
- XHVULKQHRQZNMW-UHFFFAOYSA-N
- Q27117173
- 264-08-4
- 9h-benzocyclo-heptene
-
- Inchi： 1S/C11H10/c1-2-6-10-8-4-5-9-11(10)7-3-1/h1-6,8-9H,7H2
- InChI Key： XHVULKQHRQZNMW-UHFFFAOYSA-N
- SMILES： C12C=CC=CC=1C=CC=CC2
Computed Properties
- Exact Mass: 142.0783
- Monoisotopic Mass: 142.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
5H-Benzocycloheptene Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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